4-(benzenesulfonamido)-N-[(2-chlorophenyl)methyl]benzamide

• IUPAC Name: 4-(benzenesulfonamido)-N-[(2-chlorophenyl)methyl]benzamide
• InChI: InChI=1S/C20H17ClN2O3S/c21-19-9-5-4-6-16(19)14-22-20(24)15-10-12-17(13-11-15)23-27(25,26)18-7-2-1-3-8-18/h1-13,23H,14H2,(H,22,24)
• InChI Key: DFVRJHFYDRTOMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C(=O)NCC3=CC=CC=C3Cl
• Molecular Formula: C20H17ClN2O3S
• Molecular Weight: 400.9 g/mol

Description

4-(benzenesulfonamido)-N-[(2-chlorophenyl)methyl]benzamide is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes a benzenesulfonamido group and a chlorophenylmethyl group attached to a benzamide core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(benzenesulfonamido)-N-[(2-chlorophenyl)methyl]benzamide typically involves multiple steps, including the formation of the benzenesulfonamido group and the chlorophenylmethyl group. Common synthetic routes may involve the use of reagents such as sulfonyl chlorides and amines under controlled conditions to achieve the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis systems can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

4-(benzenesulfonamido)-N-[(2-chlorophenyl)methyl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into amines or other reduced forms.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines.

Scientific Research Applications

4-(benzenesulfonamido)-N-[(2-chlorophenyl)methyl]benzamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(benzenesulfonamido)-N-[(2-chlorophenyl)methyl]benzamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-(benzenesulfonamido)-N-[(2-chlorophenyl)methyl]benzamide include other benzamide derivatives and sulfonamides. These compounds share structural similarities but may differ in their specific functional groups and properties.

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications.